7-bromomethylbenzofuran-3(2H)-one

• Molecular Formula: C9H7BrO2
• Molecular Weight: 227.05 g/mol
• IUPAC Name: 7-(bromomethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C9H7BrO2/c10-4-6-2-1-3-7-8(11)5-12-9(6)7/h1-3H,4-5H2
• InChI Key: URPYYXFFTAVASB-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=CC=CC(=C2O1)CBr

Description

7-bromomethylbenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C9H7BrO2 and its molecular weight is 227.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-methylbenzofuran-3(2H)-one (0.759 g, 5.12 mol) in carbon tetrachloride (50 mL) was added with N-bromosuccinimide (1.00 g, 5.63 mmol) and benzoyl peroxide (0.0830 g, 0.256 mmol), and the mixture was refluxed for 4 hours by heating. The reaction mixture was cooled to room temperature, and then filtered, and the resulting filtrate was concentrated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) to obtain 7-bromomethylbenzofuran-3(2H)-one (0.573 g, 49%).